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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the fluorescent dye ATTO 700,
including its material safety data, physicochemical properties, and detailed protocols for its
application in advanced biological research. The information is tailored for professionals in the
fields of life sciences and drug development who utilize fluorescence-based techniques.

Material Safety and Handling

ATTO 700 and its derivatives are intended for research use only. While a full toxicological
profile has not been established, standard laboratory safety precautions should be observed.
This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety
glasses, and a lab coat. Avoid inhalation, ingestion, and direct skin contact. In case of
exposure, follow standard first-aid procedures. The material is not considered flammable. For
detailed safety information, always refer to the latest Material Safety Data Sheet (MSDS)
provided by the supplier.

Physicochemical and Optical Properties
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ATTO 700 is a high-performance fluorescent dye belonging to the oxazine family. It is
characterized by its strong absorption and high fluorescence quantum yield in the near-infrared
(NIR) region of the spectrum. Its zwitterionic nature ensures good water solubility and minimal
non-specific binding to biological molecules.

Property Value Reference

Maximum Excitation

700 nm [Leica Microsystems][1]
Wavelength (Aex)
Maximum Emission ) )

719 nm [Leica Microsystems][1]
Wavelength (Aem)
Molar Extinction Coefficient ] )

1.25x10°M~1cmt [Leica Microsystems][1]
(emax)
Fluorescence Quantum Yield ] )

0.25 [Leica Microsystems][1]
(@)
Fluorescence Lifetime (tfl) 1.6 ns [Leica Microsystems][1]
Molecular Weight (Carboxy) ~679 g/mol [Leica Microsystems][1]
Solubility Good in polar solvents [Leica Microsystems][1]

Experimental Protocols

ATTO 700 is available with various reactive groups for covalent labeling of biomolecules. The
most common derivatives are N-hydroxysuccinimide (NHS) esters for labeling primary amines
and maleimides for labeling free thiols.

Protein Labeling with ATTO 700 NHS Ester

This protocol is a general guideline for labeling proteins with primary amines, such as the ¢-
amino group of lysine residues.

Materials:

e ATTO 700 NHS ester

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15557223/docs?utm_src=pdf-body#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://www.leica-microsystems.com/products/consumables/p/atto-700/
https://www.benchchem.com/product/b15557223/docs?utm_src=pdf-body#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15557223/docs?utm_src=pdf-body#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b15557223/docs?utm_src=pdf-body#atto-700-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

Labeling buffer: 0.1 M sodium bicarbonate, pH 8.3

Quenching buffer: 1.5 M hydroxylamine, pH 8.5 (or 1 M Tris, pH 8.0)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification
Procedure:

o Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 1-10
mg/mL.

e Dye Preparation: Immediately before use, dissolve the ATTO 700 NHS ester in a small
amount of DMF or DMSO to create a 10 mg/mL stock solution.

o Labeling Reaction: Add a 5- to 20-fold molar excess of the reactive dye to the protein
solution while gently vortexing. The optimal dye-to-protein ratio should be determined
empirically for each protein.

¢ Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from
light.

e Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 100-
200 mM. Incubate for 30 minutes at room temperature.

 Purification: Separate the labeled protein from the unreacted dye using a size-exclusion
chromatography column pre-equilibrated with a suitable storage buffer (e.g., PBS). The first
colored fraction will be the labeled protein.

Protein Labeling with ATTO 700 Maleimide

This protocol is designed for labeling proteins with free sulfhydryl groups, such as those on
cysteine residues.

Materials:
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ATTO 700 maleimide

Protein of interest in a suitable buffer (e.g., PBS, pH 7.0-7.5)

Reducing agent (optional, e.g., DTT or TCEP)

Anhydrous DMF or DMSO

Size-exclusion chromatography column
Procedure:

o Protein Preparation: Dissolve the protein in the reaction buffer. If the protein contains
disulfide bonds that need to be reduced to generate free thiols, treat with a reducing agent
like TCEP.

e Dye Preparation: Prepare a fresh stock solution of ATTO 700 maleimide in DMF or DMSO.

o Labeling Reaction: Add a 10- to 20-fold molar excess of the maleimide dye to the protein

solution.

 Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C,
protected from light.

« Purification: Purify the conjugate using size-exclusion chromatography as described for NHS
ester labeling.

Advanced Applications and Visualizations

ATTO 700 is extensively used in advanced fluorescence microscopy techniques due to its high
photostability and emission in the NIR spectrum, which minimizes autofluorescence from
biological samples.[2]

Experimental Workflow: Labeling and Imaging of Cell
Surface Receptors

The following diagram illustrates a typical workflow for labeling a cell surface receptor, such as
the Glucagon-Like Peptide-1 Receptor (GLP1R), with ATTO 700 for subsequent imaging.[2][3]
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Cell Culture & Transfection Labeling Imaging

Transfect with Incubate with Wash to Remove Super-Resolution Microscopy
l HEK293 Cell Culture ] > l SNAP-tag-GLP1R Plasmid BG-ATTO 700 Unbound Dye (e.g., STED)

FRET Acceptor Acceptor

Donor Excitation Donor (ATTO 700) (ATTO 700)

(Ground State) Donor Emission (Excited State) (Ground State) Acceptor Emission (Excited State)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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